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Compound of Interest

Compound Name: (S)-N-Boc-2-cyanomorpholine

Cat. No.: B571912 Get Quote

An In-depth Technical Guide on (S)-N-Boc-2-cyanomorpholine

This technical guide provides comprehensive information on the chemical properties, synthesis,

and a representative experimental workflow for (S)-N-Boc-2-cyanomorpholine, a valuable

building block for researchers and professionals in drug development and organic synthesis.

Core Molecular Data
(S)-N-Boc-2-cyanomorpholine, also known by its IUPAC name tert-butyl (S)-2-

cyanomorpholine-4-carboxylate, is a heterocyclic compound incorporating a morpholine ring, a

nitrile group, and a tert-butyloxycarbonyl (Boc) protecting group.[1] This structure makes it a

useful intermediate in the synthesis of more complex molecules.

Quantitative Data Summary
The key quantitative physicochemical properties of (S)-N-Boc-2-cyanomorpholine are

summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₁₀H₁₆N₂O₃ [1][2]

Molecular Weight 212.25 g/mol [1][2]

CAS Number 1257856-31-7 [1]

Purity Typically ≥95% [1]

IUPAC Name

tert-butyl (S)-2-

cyanomorpholine-4-

carboxylate

[1]

Synthesis and Experimental Protocol
The synthesis of (S)-N-Boc-2-cyanomorpholine typically involves the protection of the

secondary amine of the morpholine ring with a tert-butyloxycarbonyl (Boc) group. This is a

common strategy in organic synthesis to prevent the amine from participating in undesired side

reactions.

Representative Experimental Protocol: Boc Protection
of (S)-2-Cyanomorpholine
This protocol describes a general procedure for the N-Boc protection of an amine, adapted for

the synthesis of (S)-N-Boc-2-cyanomorpholine.

Materials:

(S)-2-Cyanomorpholine

Di-tert-butyl dicarbonate (Boc₂O)

Dry acetonitrile (MeCN)

Yttria-Zirconia based Lewis acid catalyst (or other suitable base/catalyst)

Petroleum ether
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Ethyl acetate

10% Sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask, dissolve (S)-2-cyanomorpholine (2 mmol) in dry

acetonitrile (2.5 mL). Add a catalytic amount (e.g., 20% by weight) of a suitable catalyst,

such as a yttria-zirconia based Lewis acid.

Addition of Boc Anhydride: While stirring the solution at room temperature, add a solution of

di-tert-butyl dicarbonate (Boc₂O, 2 mmol) in dry acetonitrile (1.5 mL) dropwise.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of

the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up:

Once the reaction is complete, filter off the catalyst and wash it thoroughly with diethyl

ether.

Combine the filtrate and washings and wash sequentially with 10% sodium bicarbonate

solution, water, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on neutral alumina using a mixture of

petroleum ether and ethyl acetate (e.g., 97:3) as the eluent to afford pure (S)-N-Boc-2-
cyanomorpholine.
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Visualized Experimental Workflow
The following diagram illustrates the key steps in the synthesis of (S)-N-Boc-2-
cyanomorpholine as detailed in the experimental protocol.
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Caption: Synthetic workflow for (S)-N-Boc-2-cyanomorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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